Cas no 2227859-06-3 (rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2227859-06-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6383962
• PubChem ID: 94972067
• Update Time: 2025-06-27

rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropyl]methanamine
• EN300-1816294
• 2227859-06-3

• Inchi： 1S/C13H19NO2/c1-3-16-13-7-9(4-5-12(13)15-2)11-6-10(11)8-14/h4-5,7,10-11H,3,6,8,14H2,1-2H3/t10-,11-/m0/s1
• InChI Key： ABJABPRQPBBYAG-QWRGUYRKSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine

Rac-(1R,2R)-2-(3-Ethoxy-4-Methoxyphenyl)cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine (CAS No. 2227859-06-3) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its intriguing stereochemistry and its promising applications in drug discovery and material science. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and the latest research findings related to this compound.

Rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine is characterized by its cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. The molecule also features a phenyl group substituted with ethoxy and methoxy groups at the 3 and 4 positions, respectively. These substituents contribute to the compound's electronic properties and solubility, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained cyclopropane ring can act as a rigid scaffold, enabling the design of molecules with specific pharmacokinetic profiles. For instance, researchers have explored the use of rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine as a potential lead compound for developing drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The synthesis of rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The ethoxy and methoxy groups are introduced via nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions. Subsequent steps involve cyclization to form the cyclopropane ring and the introduction of the methanamine group. These reactions are optimized to ensure high yields and stereochemical control.

One of the most exciting developments in recent years is the application of rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine in drug delivery systems. Its unique structure allows for the formation of bioisosteric replacements, which can enhance drug stability and bioavailability. For example, researchers have demonstrated that this compound can serve as a precursor for designing prodrugs that are more easily absorbed by the human body.

In terms of pharmacological activity, rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine has shown promising results in preclinical studies. It exhibits moderate inhibitory activity against certain enzymes associated with inflammation and oxidative stress. Additionally, its ability to modulate ion channels makes it a potential candidate for treating conditions such as epilepsy and chronic pain.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine can bind effectively to several therapeutic targets, including G-protein coupled receptors (GPCRs) and kinases. These findings underscore its potential as a lead compound for drug development.

Moreover, the stereochemistry of rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine plays a crucial role in its biological activity. The (1R,2R) configuration imparts specific physicochemical properties that are essential for optimal interaction with biological systems. Researchers have employed chiral resolution techniques to isolate enantiomers of this compound, enabling detailed studies on their stereochemical effects on pharmacokinetics and efficacy.

In conclusion, rac-(1R,2R)-2-(3-ethoxy-4-methoxyphenyl)cyclopropylmethanamine (CAS No. 2227859-06-3) is a fascinating molecule with diverse applications in organic synthesis and pharmacology. Its unique structure, combined with recent advances in synthetic methodologies and computational tools, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.